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Abstract

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 2,2-dichloropropane (CAS No. 594-20-7), a haloalkane of interest in various chemical and
pharmaceutical applications. This document compiles and presents key physical and
thermodynamic data in a structured format, outlines the experimental methodologies used for
their determination, and includes visualizations to illustrate fundamental thermodynamic
relationships and experimental workflows. The information is intended to serve as a reliable
reference for professionals in research and development.

Introduction to 2,2-Dichloropropane

2,2-Dichloropropane, also known as isopropylidene dichloride, is a geminal dihalide with the
chemical formula CsHeCl2. It is a colorless liquid at room temperature. A thorough
understanding of its thermodynamic properties is crucial for process design, safety analysis,
reaction modeling, and predicting its environmental fate. This guide summarizes experimentally
determined and critically evaluated data for key thermodynamic parameters, including enthalpy,
entropy, heat capacity, and phase transition properties.

Physical and Thermodynamic Data
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The quantitative physical and thermodynamic properties of 2,2-dichloropropane are
summarized in the tables below for ease of reference and comparison.

Property Value Units Reference(s)
Molecular Formula C3HeCl2 - [1112]
Molecular Weight 112.986 g/mol [1]

Melting Point -35 °C

Boiling Point 68-69 °C

Density (at 25 °C) 1.082 g/mL

Table 2: Thermodynamic Properties of 2,2-
Dichloropropane
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Property Phase Value Units Reference(s)
Enthalpy of
Formation (AfH°®)
Gas -176.7 + 8.8 kJ/mol [2]
Liquid -206.3+8.8 kJ/mol [2]
Enthalpy of
Combustion Liquid -1813.8+8.8 kJ/mol [2]
(AcH®)
Constant
Pressure Heat Liquid (at 270 K) 151.4 J/mol-K [2]
Capacity (Cp)
Enthalpy of
Vaporization Liquid 30.1 kJ/mol [1]
(AvapH)
Enthalpy of )

) Solid 2.341 kJ/mol [3]
Fusion (AfusH)
Entropy of )

) Solid 9.8 J/mol-K [3]
Fusion (AfusS)
Standard Molar )

- Not Available J/mol-K -

Entropy (S°)

Note: The standard molar entropy (S°) for 2,2-dichloropropane is not readily available in the

compiled literature sources.

Table 3: Vapor Pressure of 2,2-Dichloropropane

Temperature (°C)

Vapor Pressure (kPa)

-28 1.0
10.8 10.0
68.9 100.0
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This data indicates the temperatures at which 2,2-dichloropropane reaches specific vapor
pressures.

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise and well-
established experimental techniques. The following sections describe the general
methodologies employed for these measurements.

Calorimetry

Calorimetry is the primary technique for measuring heat changes associated with chemical
reactions and physical transitions.

» Adiabatic Calorimetry (for Heat Capacity and Phase Transitions): The heat capacity (Cp) and
the enthalpies and entropies of phase transitions (fusion, solid-solid transitions) for 2,2-
dichloropropane were determined using adiabatic calorimetry.[3] In this method, the sample
is placed in a calorimeter that is meticulously insulated from the surroundings to prevent heat
exchange. A known amount of electrical energy is introduced to the sample, and the resulting
temperature change is precisely measured. The heat capacity is calculated from the energy
input and the temperature rise. During a phase transition, the energy is absorbed or released
at a constant temperature, allowing for the determination of the enthalpy of the transition.

» Bomb Calorimetry (for Enthalpy of Combustion): The standard enthalpy of combustion is
measured using a constant-volume bomb calorimeter. A weighed sample of 2,2-
dichloropropane is placed in a sealed, high-pressure container (the "bomb"), which is then
filled with excess pure oxygen. The bomb is submerged in a known quantity of water in an
insulated container. The sample is ignited, and the complete combustion reaction releases
heat, which is absorbed by the bomb and the surrounding water. By measuring the
temperature increase of the water, and knowing the heat capacity of the calorimeter system,
the heat of combustion can be calculated.

Vapor Pressure Determination

The relationship between vapor pressure and temperature is fundamental for understanding
volatility and phase equilibria.
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» Static Method: A common approach involves placing the purified liquid sample in a
thermostatted container connected to a pressure-measuring device (manometer). The
system is evacuated to remove air, and the pressure of the vapor in equilibrium with the
liquid is measured at various controlled temperatures.

o Gas Saturation Method: In this dynamic method, a stream of an inert gas is passed through
or over the liquid sample at a constant temperature and pressure. The gas becomes
saturated with the vapor of the substance. By measuring the mass of the substance
transported by a known volume of the carrier gas, the partial pressure of the vapor can be
determined using the ideal gas law. This method is particularly useful for substances with low

vapor pressures.

Visualizations

The following diagrams illustrate key concepts and workflows related to the thermodynamics of
2,2-dichloropropane.

Thermodynamic States of 2,2-Dichloropropane
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Phase transitions and associated enthalpy/entropy changes.
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Workflow: Enthalpy of Combustion via Bomb Calorimetry
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Experimental workflow for bomb calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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